Cas no 76985-09-6 (H-D-2-Nal-OH)
H-d-2-nal-oh is an alanine derivative
H-D-2-Nal-OH structure
H-D-2-Nal-OH Properties
Names and Identifiers
-
- 3-(2-Naphthyl)-D-alanine.HCl
- 3-(2-naphthyl)-d-alanine
- (s)-2-amino-3-naphthalen-2-yl-propionic acid
- RARECHEM BK PT 0100
- (R)-ALPHA-AMINO-2-NAPHTHALENEPROPIONIC ACID
- (R)-2-AMINO-3-(NAPHTHALEN-2-YL)PROPANOIC ACID HYDROCHLORIDE
- (R)-2-AMINO-3-NAPHTHALEN-2-YL-PROPIONIC ACID
- H-D-NAL(2)-OH
- H-D-2-NAL-OH
- H-D-ALA(2-NAPHTHYL)-OH
- H-D-ALA(2-NAPH)-OH
- (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid
- 2-D-Naphthylalanine
- 3-(2-Naphthyl)-D-Alanine Hydrochloride
- D-2-Naphthylalanine
- D-3-(2-Naphthyl)-alanine
- H-2-D-Nal-OH.HCl
- H-D-2Nal-OH
- H-D-2-Nal-OH.HCl
- (S)-2-amino-3-(2-naphthyl)-propanoic acid
- (S)-3-(2-Naphthyl)alanine
- (S)-3-(2-naphthyl)-L-alanine
- 3-(2-naphthyl)-D,L-alanine
- 3-(2-Naphthyl)-D-alanine·HCl
- D-2-Nal-OH
- D-2-Napthyl alanine
- H-D-2-Nal-OHHCl
- L-3-(2-naphthyl)-alanine
- (R)-α-Amino-2-naphthalenepropionic Acid
- AC-7945
- d-3-(2-naphthyl)alanine
- (2R)-2-Amino-3-(2-naphthyl)propionic acid
- JPZXHKDZASGCLU-GFCCVEGCSA-N
- N0665
- HY-W008269
- DS-7835
- D-3-(2-Naphthyl )-alanine
- M03141
- 2-NAPHTHALENEPROPANOIC ACID, .ALPHA.-AMINO-, (R)-
- (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid
- .BETA.-NAPHTHYL-D-ALA
- 3-(2-Naphthyl)-D-alanine (H-D-2Nal-OH)
- CHEBI:183401
- D-2-Nal
- F16403
- 571V312YMY
- beta-Naphthyl-D-ala
- .BETA.-2-NAPHTHYL-D-ALANINE
- (2R)-2-azaniumyl-3-naphthalen-2-ylpropanoate
- AMY22802
- (R)-2-Amino-3-Naphthalene-2-yl-Propionic Acid
- EN300-199905
- UNII-571V312YMY
- beta-2-Naphthyl-D-alanine
- AKOS010400402
- D-2Nal
- SCHEMBL210104
- Q27261451
- CS-W008269
- A838926
- (2R)-2-amino-3-naphthalen-2-ylpropanoic acid
- MFCD00038546
- (R)-3-(2-naphthyl)alanine
- 76985-09-6
- DTXSID601313769
- (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid (non-preferred name)
- +Expand
-
- MFCD00038546
- JPZXHKDZASGCLU-GFCCVEGCSA-N
- 1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m1/s1
- OC([C@@H](CC1C=CC2C=CC=CC=2C=1)N)=O
Computed Properties
- 215.09469
- 2
- 3
- 3
- 215.095
- 16
- 249
- 0
- 0
- 0
- 0
- 0
- 1
- 0.9
- 0
- 67.8
Experimental Properties
- 2.49450
- 63.32
- 13 ° (C=1, 1mol/L HCl)
- 412.3℃ at 760 mmHg
- No data available
- 203.2±25.4 °C
- White powder.
- Not determined.
- 1.1242 (rough estimate)
H-D-2-Nal-OH Price
H-D-2-Nal-OH Suppliers
Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
Audited Supplier
(CAS:76985-09-6)
ZHANG HUAN
18827031272
1438980011@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:76985-09-6)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:76985-09-6)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:76985-09-6)
A LA DING
anhua.mao@aladdin-e.com
H-D-2-Nal-OH Related Literature
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Dongdong Wu,Jie Zhou,Junfeng Shi,Xuewen Du,Bing Xu Chem. Commun. 2014 50 1992
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Shinya Oishi,Nobutaka Fujii Org. Biomol. Chem. 2012 10 5720
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Jignesh Mungalpara,Zack G. Zachariassen,Stefanie Thiele,Mette M. Rosenkilde,Jon V?ben? Org. Biomol. Chem. 2013 11 8202
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Jin-Tian Ma,Ting Chen,Xiang-Long Chen,You Zhou,Zhi-Cheng Yu,Shi-Yi Zhuang,Yan-Dong Wu,Jia-Chen Xiang,An-Xin Wu Org. Biomol. Chem. 2023 21 2091
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Tetsuo Narumi,Ryoko Hayashi,Kenji Tomita,Kazuya Kobayashi,Noriko Tanahara,Hiroaki Ohno,Takeshi Naito,Eiichi Kodama,Masao Matsuoka,Shinya Oishi,Nobutaka Fujii Org. Biomol. Chem. 2010 8 616
-
Joong-Suk Oh,Ji-Woong Lee,Tae Hee Ryu,Jae Heon Lee,Choong Eui Song Org. Biomol. Chem. 2012 10 1052
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Claudio N. Cavasotto,Damián Palomba Chem. Commun. 2015 51 13576
-
Xavier Doisy,Dan Ifrah,Paul R. Hansen Org. Biomol. Chem. 2004 2 2757
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Hideyuki Okamoto,Shuko Amber Murano,Kaoru Ikekawa,Masahiro Katsuyama,Sho Konno,Akihiro Taguchi,Kentaro Takayama,Atsuhiko Taniguchi,Yoshio Hayashi RSC Med. Chem. 2023 14 386
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Tomohiro Tanaka,Wataru Nomura,Tetsuo Narumi,Ai Esaka,Shinya Oishi,Nami Ohashi,Kyoko Itotani,Barry J. Evans,Zi-xuan Wang,Stephen C. Peiper,Nobutaka Fujii,Hirokazu Tamamura Org. Biomol. Chem. 2009 7 3805
76985-09-6 (H-D-2-Nal-OH) Related Products
- 56-45-1(L-Serine)
- 63-68-3((S)-2-Amino-4-(methylthio)butanoic acid)
- 63-91-2(L-Phenylalanine)
- 150-30-1(DL-Phenylalanine)
- 673-06-3((2R)-2-Amino-3-phenylpropanoic acid)
- 943-80-6(4-Amino-L-phenylalanine)
- 949-99-5(4-Nitro-L-phenylalanine)
- 1012-05-1(2-Amino-4-phenylbutanoic acid)
- 1991-87-3(H-p-Me-Phe-OH)
- 49759-61-7(H-p-Me-D-Phe-OH)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:76985-09-6)H-D-2-Nal-OH
99%/99%
25g/100g
161.0/598.0